Cas no 2228670-29-7 (3-(3,6-dichloropyridazin-4-yl)-3-fluoropropan-1-amine)

• Product Name: 3-(3,6-dichloropyridazin-4-yl)-3-fluoropropan-1-amine
• CAS No: 2228670-29-7
• MF: C₇H₈Cl₂FN₃
• MW: 224.062922477722
• CID: 5971167
• PubChem ID: 165978273
• Update Time: 2025-06-07

3-(3,6-dichloropyridazin-4-yl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dichloropyridazin-4-yl)-3-fluoropropan-1-amine
• EN300-1978791
• 2228670-29-7

• Inchi： 1S/C7H8Cl2FN3/c8-6-3-4(5(10)1-2-11)7(9)13-12-6/h3,5H,1-2,11H2
• InChI Key： ODQSIGFYODKJQP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(CCN)F

Computed Properties

• Exact Mass: 223.0079308g/mol
• Monoisotopic Mass: 223.0079308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(3,6-dichloropyridazin-4-yl)-3-fluoropropan-1-amine

Comprehensive Overview of 3-(3,6-Dichloropyridazin-4-yl)-3-fluoropropan-1-amine (CAS No. 2228670-29-7)

The compound 3-(3,6-dichloropyridazin-4-yl)-3-fluoropropan-1-amine (CAS No. 2228670-29-7) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This molecule features a pyridazine core substituted with two chlorine atoms and a fluorinated propylamine side chain, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular formula and structural complexity contribute to its versatility in synthetic chemistry and drug discovery.

In the context of current trends, researchers are increasingly exploring fluorinated compounds like 3-(3,6-dichloropyridazin-4-yl)-3-fluoropropan-1-amine due to their enhanced metabolic stability and bioavailability. These properties align with the growing demand for next-generation therapeutics and sustainable agrochemicals. The compound's CAS number 2228670-29-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the key advantages of this compound lies in its selective reactivity, which enables precise modifications for targeted applications. For instance, the dichloropyridazine moiety offers opportunities for cross-coupling reactions, a hot topic in modern synthetic methodologies. Additionally, the fluorine atom introduces electronegativity, influencing the compound's binding affinity in biological systems. Such characteristics make it a valuable building block for high-throughput screening and lead optimization.

From an industrial perspective, 3-(3,6-dichloropyridazin-4-yl)-3-fluoropropan-1-amine is often discussed in forums focusing on green chemistry and process optimization. Companies are investing in scalable synthesis routes to meet the rising demand for custom intermediates in drug development. The compound's stability under various conditions also makes it a candidate for advanced material formulations, particularly in coatings and electronics.

Environmental and safety considerations are paramount when handling halogenated compounds like this one. Researchers emphasize the importance of proper waste management and eco-friendly synthesis techniques to minimize ecological impact. These discussions are often linked to broader themes such as circular economy and sustainable manufacturing, which dominate contemporary scientific discourse.

In summary, 3-(3,6-dichloropyridazin-4-yl)-3-fluoropropan-1-amine (CAS No. 2228670-29-7) represents a compelling case study in the intersection of chemical innovation and applied research. Its multifaceted applications and alignment with current scientific priorities ensure its continued relevance in both academic and industrial settings.